2-fluoro-N-(3-(pyrrolidin-1-ylmethyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamide

• IUPAC Name: 2-fluoro-N-[3-(pyrrolidin-1-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]benzamide
• InChI: InChI=1S/C20H23FN2OS/c21-17-9-3-1-8-15(17)19(24)22-20-16(13-23-11-5-6-12-23)14-7-2-4-10-18(14)25-20/h1,3,8-9H,2,4-7,10-13H2,(H,22,24)
• InChI Key: DNYQLLVXWMNPKY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC=CC=C3F)CN4CCCC4
• Molecular Formula: C20H23FN2OS
• Molecular Weight: 358.5 g/mol
• CAS No.: 671201-00-6

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a versatile scaffold in drug discovery, widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The compound also contains a benzamide group and a thiophene ring, both of which are common in medicinal chemistry.

Molecular Structure Analysis

The structure of the compound is likely to be complex due to the presence of multiple rings and functional groups. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3 hybridization.

Scientific Research Applications

Heterocyclic Synthesis and Biological Applications

Research has explored the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity towards various nitrogen nucleophiles to yield derivatives with potential biological activities. These compounds have been investigated for their potential applications in medicinal chemistry, including anticancer properties and enzyme inhibition capabilities. Such studies highlight the versatility of thiophene derivatives in drug development and their potential in targeting specific biological pathways (Mohareb et al., 2004).

Radiopharmaceutical Development

Fluorinated derivatives have been synthesized for radiolabeling and biological evaluation, demonstrating applications in imaging and diagnostic procedures. Compounds structurally related to 2-fluoro-N-(3-(pyrrolidin-1-ylmethyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamide have been developed for potential use in positron emission tomography (PET) imaging, highlighting their importance in non-invasive diagnostic methods (Lang et al., 1999).

Material Science and Polymer Chemistry

In the field of material science, derivatives of thiophenyl compounds have been utilized in the synthesis of aromatic polyimides with high refractive indices and small birefringence. These materials are significant for their potential applications in optoelectronic devices and advanced coatings, demonstrating the broad utility of thiophene derivatives beyond pharmaceuticals (Tapaswi et al., 2015).

Antimicrobial Research

Compounds with the benzothiazole and thiophene motifs have been synthesized and evaluated for their antimicrobial activities. This research avenue is crucial in the development of new antimicrobial agents to combat resistant strains of bacteria and fungi, addressing the global challenge of antimicrobial resistance (Hutchinson et al., 2001).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Pyrrolidine derivatives have been found to have a wide range of biological activities.

Future Directions

Given the versatility of the pyrrolidine scaffold, there could be potential for further exploration and development of similar compounds in drug discovery.